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Compound of Interest

Compound Name: AP20187

Cat. No.: B605525 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of all laboratory reagents are paramount to ensuring a safe working environment and

maintaining regulatory compliance. This document provides a comprehensive guide to the

proper disposal procedures for AP20187, a chemical inducer of dimerization.

Based on available safety data, AP20187 is not classified as a hazardous substance or

mixture.[1] However, it is crucial to follow standard laboratory safety protocols and institutional

guidelines for the disposal of non-hazardous chemical waste.

Essential Safety and Handling Prerequisites
Before beginning any disposal procedures, ensure the following prerequisites are met:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and gloves, when handling AP20187 and its waste.

Consult Institutional Guidelines: Review your institution's specific policies for non-hazardous

chemical waste disposal. Procedures can vary, and your institution's Environmental Health

and Safety (EHS) office is the primary resource for compliance.

Waste Containers: Use designated, clearly labeled, and leak-proof containers for collecting

chemical waste. Never use food or beverage containers for waste collection.

Quantitative Data for AP20187
The following table summarizes key quantitative information for AP20187.
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Property Value

Molecular Formula C₈₂H₁₀₇N₅O₂₀

Molecular Weight 1482.75 g/mol

CAS Number 195514-80-8

Storage Temperature -20°C

Solubility DMF: 5 mg/mlDMSO: 5 mg/mlEthanol: 2 mg/ml

Step-by-Step Disposal Procedures
The proper disposal method for AP20187 depends on its form (solid, liquid solution, or

contaminated material).

1. Solid AP20187 Waste:

Collection: Collect unadulterated, solid AP20187 waste in a clearly labeled, sealed container.

The label should read "Non-hazardous Solid Chemical Waste" and include the chemical

name "AP20187".

Storage: Store the waste container in a designated waste accumulation area within the

laboratory, away from incompatible materials.

Disposal: Arrange for pickup and disposal through your institution's chemical waste

management program. Do not dispose of solid chemical waste in the regular trash unless

explicitly permitted by your EHS office.

2. Liquid AP20187 Solutions:

Collection: Collect aqueous solutions containing AP20187 in a designated, sealed, and leak-

proof container labeled "Non-hazardous Aqueous Waste" with the chemical name

"AP20187" and its approximate concentration.

pH Neutralization: If the solution contains acidic or basic components, neutralize it to a pH

between 6.0 and 9.0 before collection, unless your institution's guidelines state otherwise.
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Disposal: While some non-hazardous aqueous solutions may be suitable for drain disposal

with copious amounts of water, this practice is highly regulated and varies by location. It is

imperative to consult with your institution's EHS office before disposing of any chemical

waste down the drain. Otherwise, dispose of the collected liquid waste through your

institution's chemical waste program.

3. Contaminated Labware and Materials:

Sharps: Needles, syringes, or other sharps contaminated with AP20187 should be placed in

a designated sharps container for chemical contamination.

Glassware: Reusable glassware should be decontaminated by rinsing with an appropriate

solvent (such as ethanol) to remove AP20187 residue. The solvent rinse should be collected

as liquid chemical waste. After decontamination, the glassware can be washed using

standard laboratory procedures.

Consumables: Gloves, pipette tips, and other disposable materials contaminated with

AP20187 should be collected in a sealed bag or container labeled "Non-hazardous

Chemically Contaminated Waste." Dispose of this waste through your institution's chemical

or solid waste stream as directed by your EHS office.

AP20187 Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

AP20187 waste.
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Caption: A workflow for the proper disposal of AP20187.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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